Cas no 693773-01-2 (4-Piperidinecarbonitrile, 4-(2-methoxyphenyl)-)

693773-01-2 structure
Product name:4-Piperidinecarbonitrile, 4-(2-methoxyphenyl)-
4-Piperidinecarbonitrile, 4-(2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarbonitrile, 4-(2-methoxyphenyl)-
- 4-(2-methoxyphenyl)-4-Piperidinecarbonitrile
- 4-(2-methoxyphenyl)piperidine-4-carbonitrile
- DTXSID50631025
- AKOS015150297
- FT-0716121
- NAXXNQMTMBJFAG-UHFFFAOYSA-N
- SCHEMBL615237
- 693773-01-2
-
- Inchi: InChI=1S/C13H16N2O/c1-16-12-5-3-2-4-11(12)13(10-14)6-8-15-9-7-13/h2-5,15H,6-9H2,1H3
- InChI Key: NAXXNQMTMBJFAG-UHFFFAOYSA-N
- SMILES: COC1=CC=CC=C1C2(CCNCC2)C#N
Computed Properties
- Exact Mass: 216.126263138g/mol
- Monoisotopic Mass: 216.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45Ų
- XLogP3: 1.5
4-Piperidinecarbonitrile, 4-(2-methoxyphenyl)- Related Literature
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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